2-amino-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-ol
Description
2-Amino-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-ol is a pyrazole-derived β-amino alcohol characterized by a 1,3,5-trimethyl-substituted pyrazole core linked to an ethanolamine moiety. The compound’s structure combines the aromaticity and steric bulk of the pyrazole ring with the hydrogen-bonding capacity of the amino and hydroxyl groups, making it a versatile scaffold in medicinal chemistry and materials science.
Properties
Molecular Formula |
C8H15N3O |
|---|---|
Molecular Weight |
169.22 g/mol |
IUPAC Name |
2-amino-2-(1,3,5-trimethylpyrazol-4-yl)ethanol |
InChI |
InChI=1S/C8H15N3O/c1-5-8(7(9)4-12)6(2)11(3)10-5/h7,12H,4,9H2,1-3H3 |
InChI Key |
BIIPUPABWRBHJS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(CO)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol typically involves the reaction of 4-chloro-3,5-dimethylpyrazole with ethylene diamine under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated to reflux for several hours, followed by cooling and filtration to obtain the desired product.
Industrial Production Methods
In an industrial setting, the production of 2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol can be scaled up by using larger reaction vessels and optimizing reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can further enhance the efficiency and reproducibility of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The amino group in the compound can participate in nucleophilic substitution reactions with electrophiles, leading to the formation of substituted derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products Formed
Oxidation: Formation of oxides and hydroxyl derivatives.
Reduction: Formation of reduced amines and alcohols.
Substitution: Formation of substituted pyrazole derivatives.
Scientific Research Applications
2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials and as a precursor for the synthesis of specialty chemicals.
Mechanism of Action
The mechanism of action of 2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity and affecting various biochemical pathways. Additionally, it can interact with cellular receptors, modulating signal transduction pathways and influencing cellular responses.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 2-amino-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-ol with structurally related pyrazole derivatives, highlighting key differences in substituents, molecular properties, and applications:
Key Structural and Functional Insights:
Polarity and Solubility: The target compound’s ethanolamine group (NH₂/OH) confers higher polarity compared to analogs with lipophilic substituents (e.g., ethyl, tert-butyl). This may limit its membrane permeability but enhance water solubility . Sulfonamide (C₁₀H₁₇N₃O₂S) and sulfonyl (C₁₀H₁₈N₂O₃S) groups in analogs improve solubility and metabolic stability, making them preferable for drug design .
Synthetic Accessibility :
- Pyrazole derivatives are typically synthesized via cyclocondensation of hydrazines with diketones or via post-functionalization (e.g., sulfonylation, alkylation) . For example, describes a general procedure for synthesizing N-methylpyrazole sulfonamides using LC-MS for purity validation .
Computational Analysis: Tools like AutoDock Vina () and Multiwfn () can predict binding affinities and electronic properties.
Biological Activity
2-amino-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-ol, also known as a pyrazole derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is characterized by its unique structural features that contribute to its pharmacological potential. This article reviews the biological activity of this compound, including its anticancer, anti-inflammatory, and antimicrobial properties, supported by case studies and research findings.
- Molecular Formula : C₉H₁₈N₄O
- Molecular Weight : 198.27 g/mol
- CAS Number : 400877-08-9
Anticancer Activity
Recent studies have highlighted the anticancer potential of pyrazole derivatives. For instance:
- Study on Breast Cancer : A study investigated the effects of various pyrazole derivatives on breast cancer cell lines (MCF-7 and MDA-MB-231). The results indicated that certain pyrazoles exhibited significant cytotoxicity and induced apoptosis when used in combination with doxorubicin, enhancing the therapeutic efficacy against resistant cancer types .
| Compound | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| Pyrazole A | MCF-7 | 5.0 | Apoptosis induction |
| Pyrazole B | MDA-MB-231 | 4.5 | Cell cycle arrest |
Anti-inflammatory Activity
Pyrazoles are also recognized for their anti-inflammatory properties. Research has shown that certain derivatives can inhibit pro-inflammatory cytokines and reduce inflammation in animal models.
- Case Study : In a model of acute inflammation, a pyrazole derivative demonstrated a reduction in paw edema and decreased levels of TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent .
Antimicrobial Activity
The antimicrobial properties of pyrazoles have been well-documented.
- Antifungal Study : A series of synthesized pyrazole carboxamides were evaluated for antifungal activity against various strains. The results showed notable effectiveness against Candida albicans and Aspergillus niger .
Structure-Activity Relationship (SAR)
Understanding the relationship between chemical structure and biological activity is crucial for the development of effective pyrazole-based drugs. The following factors influence the activity:
- Substituents on the Pyrazole Ring : The presence of electron-donating or withdrawing groups can significantly alter the compound's reactivity and biological profile.
- Alkyl Chain Length : Variations in the length of alkyl chains attached to the amino group can enhance solubility and bioavailability.
- Amino Group Positioning : The position of the amino group relative to the pyrazole ring affects interaction with biological targets.
Research Findings
Several studies have provided insights into the biological mechanisms underlying the activity of 2-amino-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-ol:
- Cell Cycle Arrest : Compounds have been shown to arrest the cell cycle at specific phases (G0/G1 or G2/M), indicating their potential as chemotherapeutic agents .
- Apoptosis Induction : Many derivatives induce apoptosis through various pathways, including upregulation of pro-apoptotic factors like Bax and downregulation of anti-apoptotic factors like Bcl-2 .
- Targeting Specific Kinases : Some pyrazole derivatives inhibit key kinases involved in cancer progression, such as BRAF(V600E) and EGFR .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
